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Compound of Interest

Compound Name: H-DL-Val-OMe.HCl

Cat. No.: B104609 Get Quote

An In-depth-Technical Guide for Researchers, Scientists, and Drug Development Professionals

H-DL-Valine-methyl ester hydrochloride (H-DL-Val-OMe.HCl) is the hydrochloride salt of the

methyl ester of DL-Valine. It is a derivative of the essential amino acid valine and finds utility as

a building block in organic synthesis, particularly in peptide chemistry and the development of

novel pharmaceutical compounds. This guide provides an overview of its properties,

commercial suppliers for research-grade material, and relevant technical information.

Physicochemical Properties
H-DL-Val-OMe.HCl is a white to off-white crystalline powder. As a racemic mixture, it contains

equal amounts of the D- and L-enantiomers. The presence of the methyl ester group increases

the hydrophobicity of the valine side chain, while the hydrochloride salt form enhances its

solubility in aqueous solutions.

Property Value

Molecular Formula C6H14ClNO2

Molecular Weight 167.63 g/mol

CAS Number 13515-97-4

Appearance White to off-white crystalline powder

Purity Typically ≥98% (research grade)
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Commercial Suppliers of Research-Grade H-DL-Val-
OMe.HCl
A number of chemical suppliers provide H-DL-Val-OMe.HCl for research and development

purposes. The available quantities and purity levels may vary between suppliers. It is

recommended to request a certificate of analysis for lot-specific data.

Supplier Purity Available Quantities

MedChemExpress >98%
100 mg, 250 mg, 500 mg, 1 g,

5 g

Thermo Scientific Chemicals 99% 5 g

TCI America™ (via Fisher

Scientific)
>98.0% Varies

CP Lab Safety min 98% 100 g

Chem-Impex Varies Inquire for details

Bachem Varies 25 g, 100 g

BioCrick >98%

5 mg, 10 mg, 20 mg, 50 mg,

100 mg, 200 mg, 500 mg,

1000 mg

Benchchem Varies Inquire for details

BLD Pharm Varies Inquire for details

Aapptec Varies Inquire for details

Otto Chemie Pvt. Ltd. 99% Inquire for details

Applications in Research and Development
H-DL-Val-OMe.HCl serves as a versatile building block and intermediate in various research

and development applications:
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Peptide Synthesis: It is utilized as a precursor for the incorporation of valine residues into

peptide chains. The methyl ester protecting group for the carboxylic acid allows for selective

coupling reactions at the amino group.

Pharmaceutical Development: This compound can be a starting material in the synthesis of

more complex molecules with potential therapeutic applications.[1] Amino acid derivatives

are explored for their potential to enhance drug efficacy.[1]

Biochemical Research: It can be used in studies related to protein synthesis, metabolism,

and amino acid transport mechanisms.[1]

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, a general

procedure for the use of H-DL-Val-OMe.HCl in peptide synthesis is outlined below.

General Protocol for Peptide Coupling using H-DL-Val-OMe.HCl

Objective: To couple a protected amino acid to the free amino group of H-DL-Val-OMe.HCl.

Materials:

H-DL-Val-OMe.HCl

N-protected amino acid (e.g., Boc-Xxx-OH or Fmoc-Xxx-OH)

Coupling reagent (e.g., DCC, HBTU, or HATU)

Base (e.g., DIEA or NMM)

Anhydrous solvent (e.g., DMF or DCM)

Reaction vessel and magnetic stirrer

Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:
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Neutralization: Dissolve H-DL-Val-OMe.HCl in the chosen anhydrous solvent. Add one

equivalent of a non-nucleophilic base, such as DIEA or NMM, to neutralize the hydrochloride

and liberate the free amine. Stir the mixture at room temperature for a short period.

Activation: In a separate vessel, dissolve the N-protected amino acid and the coupling

reagent in the anhydrous solvent. Allow the mixture to react for a few minutes to form the

activated ester.

Coupling: Add the activated N-protected amino acid solution to the solution containing the

free amine of DL-Valine methyl ester.

Reaction Monitoring: Monitor the progress of the reaction by TLC.

Work-up and Purification: Once the reaction is complete, quench the reaction and perform an

appropriate aqueous work-up to remove byproducts and unreacted starting materials. The

resulting dipeptide can then be purified by column chromatography or recrystallization.

Logical Workflow for Utilizing H-DL-Val-OMe.HCl in
Research
The following diagram illustrates a typical workflow for incorporating H-DL-Val-OMe.HCl into a

research project, from procurement to its application in synthesis.
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Caption: A logical workflow for the procurement and use of H-DL-Val-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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